Cas no 1805155-55-8 (3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine)

• Product Name: 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine
• CAS No: 1805155-55-8
• MF: C₆H₂ClF₂I₂N
• MW: 415.34553194046
• CID: 4849768
• Update Time: 2025-06-11

3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine

• Inchi： 1S/C6H2ClF2I2N/c7-4-2(10)1-3(5(8)9)12-6(4)11/h1,5H
• InChI Key： GTJIHYRXBHIFQV-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=C(C(F)F)C=1)I)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine

Introduction to 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine (CAS No. 1805155-55-8)

3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine, identified by its CAS number 1805155-55-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of chlorine, difluoromethyl, and iodine substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The chloro and difluoromethyl groups in the molecular structure play crucial roles in modulating the electronic and steric environments of the pyridine ring. These substituents enhance the compound's interaction with biological targets, thereby facilitating its use as a building block in medicinal chemistry. The iodine atoms, positioned at the 2- and 4-positions of the pyridine ring, further contribute to the molecule's versatility by enabling various functionalization strategies, such as cross-coupling reactions. These attributes make 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine a compelling candidate for further exploration in synthetic methodologies and drug discovery pipelines.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, compounds featuring halogen atoms have shown particular promise in medicinal chemistry. The halogenated pyridines exhibit improved metabolic stability and binding affinity towards biological targets, which are critical factors in drug design.

The 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine molecule exemplifies how strategic substitution can enhance a parent heterocyclic scaffold's pharmacological potential. The difluoromethyl group is known to improve lipophilicity and metabolic stability, while the chloro and iodo substituents provide handles for further chemical manipulation. These features have been leveraged in several high-profile drug development projects aimed at identifying new therapeutic agents with improved efficacy and reduced side effects.

One of the most exciting applications of this compound has been observed in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. However, their complex binding interfaces make them challenging targets for conventional drug discovery approaches. The unique structural features of 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine, particularly its halogen-rich surface area, make it an ideal candidate for designing molecules that can disrupt PPIs through non-covalent interactions.

Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific PPIs relevant to oncology research. For instance, modifications involving the chloro and iodo substituents have been shown to enhance binding affinity towards target proteins while maintaining favorable pharmacokinetic properties. These findings highlight the potential of this scaffold as a platform for developing next-generation PPI modulators.

The agrochemical sector has also benefited from the versatility of 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine. Halogenated pyridines are well-documented precursors for synthesizing herbicides and pesticides due to their ability to interfere with essential enzymatic pathways in pests and weeds. Researchers have exploited the reactivity of this compound to develop novel agrochemicals with improved selectivity and environmental safety profiles. The presence of multiple halogen atoms allows for fine-tuning of the molecule's bioactivity through structural modifications.

In addition to its applications in drug discovery and agrochemicals, 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine has found utility in materials science research. The electronic properties imparted by the halogen substituents make this compound a promising candidate for designing organic semiconductors and light-emitting diodes (OLEDs). By tuning the substitution pattern on the pyridine ring, researchers can modulate charge transport properties and optimize performance characteristics for electronic applications.

The synthesis of 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions at specific positions on the pyridine ring followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing production costs and improving scalability for industrial applications.

One notable aspect of working with this compound is its reactivity towards transition metal-catalyzed cross-coupling reactions. The presence of both chloro and iodo groups provides multiple opportunities for palladium or copper-catalyzed coupling with various organic fragments. This flexibility has been exploited to generate libraries of novel derivatives for high-throughput screening (HTS) campaigns aimed at identifying biologically active compounds.

The growing interest in green chemistry principles has also influenced how researchers approach the synthesis of compounds like 3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine. Efforts are being made to develop solvent-free or aqueous-phase reactions that minimize waste generation without compromising yield or purity. Such sustainable practices align with broader industry trends toward environmentally responsible chemical manufacturing.

In conclusion,3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine (CAS No. 1805155-55-8) is a versatile heterocyclic compound with significant potential across multiple domains including pharmaceuticals,agrochemicals,and materials science.* Its unique structural features,*particularly*the *chloro*, *difluoromethyl*,and *iodo*substituents,*make*it*avaluablebuildingblockfor*synthesizingcompoundswithnovelbiologicalactivities.*The*recentadvancesinmedicinalchemistryandagrochemicalresearchhighlighttheimportanceofthiscompoundinaddressingcurrentchallengesindrugdiscoveryandsustainableagriculture.*As*syntheticmethodologiescontinue*toevolve,*theapplicationsof*3-Chloro-6-(difluoromethyl)-2,4-diiodopyridine*areexpectedtoexpand,*furtherunderscoringitsvalueasaknowledge-generatingscaffoldforfutureinnovation.*